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Compound of Interest

Compound Name: (2-Methylbutyl)cyclohexane

CAS No.: 54105-77-0

Cat. No.: B3271151

Get Quote

The proper disposal of (2-Methylbutyl)cyclohexane is critical for ensuring laboratory safety

and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to handle and dispose of this chemical

responsibly. Adherence to these protocols is essential to mitigate risks and comply with

regulatory standards.

Hazard Profile
(2-Methylbutyl)cyclohexane is a combustible liquid that is harmful if swallowed or inhaled and

can cause serious eye irritation.[1] It is also classified as a flammable liquid and may be fatal if

swallowed and enters the airways.[2][3] Furthermore, it can cause skin irritation and may lead

to drowsiness or dizziness.[2][3] This substance is very toxic to aquatic life with long-lasting

effects.[2][3]

Personal Protective Equipment (PPE)
Before handling (2-Methylbutyl)cyclohexane, it is imperative to be equipped with the

appropriate personal protective equipment.
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PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or a face shield.[1]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection Chemically resistant gloves.[1]
To prevent skin contact, which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If

vapors or mists are generated,

a NIOSH-approved respirator

is required.[2]

To avoid inhalation, which is

harmful and can cause

respiratory irritation and

dizziness.[1][2]

Body Protection Protective clothing. To prevent skin exposure.

Spill Containment and Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination and ensure the safety of laboratory personnel.

Eliminate Ignition Sources: Immediately remove all sources of ignition, such as open flames,

sparks, and hot surfaces.[1]

Ventilate the Area: Ensure the area is well-ventilated to disperse vapors.

Absorb the Spill: Contain the spillage using a non-combustible absorbent material like sand,

earth, or vermiculite.[1][4]

Collect and Store: Collect the absorbed material and place it into a suitable, closed container

for disposal.[1]

Decontaminate the Area: Wash the spill area thoroughly.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

Disposal Procedure
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The disposal of (2-Methylbutyl)cyclohexane must be conducted in accordance with local,

regional, and national regulations.[4] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.[5]

Waste Segregation: Do not mix (2-Methylbutyl)cyclohexane with other waste streams.

Containerization: Store waste (2-Methylbutyl)cyclohexane in a clearly labeled, sealed, and

appropriate container.

Engage a Licensed Waste Disposal Company: Arrange for the collection and disposal of the

chemical waste through an approved and licensed hazardous waste disposal facility.[6]

Documentation: Maintain records of the disposal process as required by your institution and

local regulations.

Environmental Precaution: Prevent the product from entering drains, surface water, or the

soil.[4][6] It should not be disposed of with household garbage or allowed to reach the

sewage system.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Methylcyclohexane, a closely related

compound, which provides an indication of the physical and chemical properties of (2-
Methylbutyl)cyclohexane.

Property Value

Flash Point -4 °C (closed cup)

Boiling Point 100.9 °C at 1013 hPa

Explosion Limits Lower: 1.1% (V), Upper: 6.7% (V)

Vapor Pressure 48 hPa at 20°C

Density 0.769 g/ml at 20°C

Water Solubility 0.014 g/l at 20°C

Auto-Ignition Temperature 260 °C
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Note: Data is for Methylcyclohexane as presented in a safety data sheet.[3]

Disposal Workflow
Identify (2-Methylbutyl)cyclohexane Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill?

Contain spill with non-combustible absorbent material

Yes

Store waste in a designated, well-ventilated area

No

Collect absorbed material into a sealed, labeled container

Is the container full?

No

Arrange for pickup by a licensed hazardous waste disposal service

Yes

Complete all required disposal documentation

Final Disposal at an approved facility

Click to download full resolution via product page
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Caption: Disposal workflow for (2-Methylbutyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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